Cas no 37983-98-5 (BENZENE,1-(4-CHLOROPHENOXY)-3-NITRO)

• Product Name: BENZENE,1-(4-CHLOROPHENOXY)-3-NITRO
• CAS No: 37983-98-5
• MF: C₁₂H₈ClNO₃
• MW: 249.649822235107
• CID: 1016187
• PubChem ID: 12194074
• Update Time: 2025-04-20

BENZENE,1-(4-CHLOROPHENOXY)-3-NITRO Chemical and Physical Properties

Names and Identifiers

• BENZENE,1-(4-CHLOROPHENOXY)-3-NITRO
• Benzene, 1-​(4-​chlorophenoxy)​-​3-​nitro-
• 1-(4-CHLOROPHENOXY)-3-NITROBENZENE
• 37983-98-5
• DS-020185
• D87797
• SCHEMBL9645513

• Inchi： 1S/C12H8ClNO3/c13-9-4-6-11(7-5-9)17-12-3-1-2-10(8-12)14(15)16/h1-8H
• InChI Key： XXDVWHYRZNCZRR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.01934
• Monoisotopic Mass: 249.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37